Cas no 103350-60-3 (N,N,N,N',N',N'-hexamethylhexane-1,6-diaminium dibenzoate)
103350-60-3 structure
Product Name:N,N,N,N',N',N'-hexamethylhexane-1,6-diaminium dibenzoate
CAS No:103350-60-3
MF:C26H40N2O4
MW:444.60680770874
CID:1139975
PubChem ID:59746
Update Time:2025-04-20
N,N,N,N',N',N'-hexamethylhexane-1,6-diaminium dibenzoate Chemical and Physical Properties
Names and Identifiers
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- N,N,N,N',N',N'-hexamethylhexane-1,6-diaminium dibenzoate
- trimethyl-[6-(trimethylazaniumyl)hexyl]azanium,dibenzoate
- AMMONIUM, HEXAMETHYLENEBIS(TRIMETHYL-, DIBENZOATE
- Hexamethylenebis(trimethylammonium benzoate)
- DTXSID30145796
- 103350-60-3
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- Inchi: 1S/C12H30N2.2C7H6O2/c1-13(2,3)11-9-7-8-10-12-14(4,5)6;2*8-7(9)6-4-2-1-3-5-6/h7-12H2,1-6H3;2*1-5H,(H,8,9)/q+2;;/p-2
- InChI Key: PQFBXTALPNNDKO-UHFFFAOYSA-L
- SMILES: [O-]C(C1C=CC=CC=1)=O.[O-]C(C1C=CC=CC=1)=O.[N+](C)(C)(C)CCCCCC[N+](C)(C)C
Computed Properties
- Exact Mass: 444.299
- Monoisotopic Mass: 444.29880776g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 219
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.3Ų
Experimental Properties
- PSA: 80.26
N,N,N,N',N',N'-hexamethylhexane-1,6-diaminium dibenzoate Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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